![molecular formula C10H7F3N2O B1361278 1-Phenyl-3-(trifluoromethyl)-2-pyrazolin-5-one CAS No. 321-07-3](/img/structure/B1361278.png)
1-Phenyl-3-(trifluoromethyl)-2-pyrazolin-5-one
Overview
Description
1-Phenyl-3-(trifluoromethyl)-2-pyrazolin-5-one is a unique chemical compound with the molecular formula C10H7F3N2O. It has a molecular weight of 228.17 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a pyrazoline ring, which is a five-membered ring with two nitrogen atoms at different positions .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, related compounds such as 1-phenyl-3-aryl-1H-pyrazoles have been synthesized from the reaction of 4-alkoxy-1,1,1-trifluoroalk-3-en-2-ones with arylhydrazones .Physical And Chemical Properties Analysis
This compound is characterized by its molecular weight of 228.17 and its molecular formula of C10H7F3N2O .Scientific Research Applications
Synthesis and Molecular Characterization
1-Phenyl-3-(trifluoromethyl)-2-pyrazolin-5-one has been used in the synthesis of various compounds. In one study, its reaction with 2-chlorobenzaldehyde resulted in a compound formed by the addition of a second pyrazolone unit to the primarily formed 1:1 condensation product, with detailed spectroscopic data presented (Guo & Holzer, 2009). Another research involved synthesizing transition metal complexes with a variant of this compound, showing coordination through carbonyl and amino functional groups (Otuokere et al., 2015).
Bioactive Properties
This compound has been used in the synthesis of bioactive analogues, including antibacterial activities. For instance, 5-phenyl-3-(Trifluoromethyl)-1H-pyrazole analogues were synthesized and evaluated for antibacterial activity against various bacterial strains (Leelakumar et al., 2022). Additionally, studies on tautomerism of related compounds have provided insights into their stability under various conditions, which can be crucial for developing bioactive substances (Katritzky & Maine, 1964).
Antioxidant Activity
Some derivatives synthesized from related compounds have demonstrated significant antioxidant properties. A study involving the synthesis of thiazolyl–pyrazolone compounds from 3-Methyl-1-thiocarbamoyl-2-pyrazolin-5-one showed potential antioxidant activity using the ABTS Radical Cation Decolorization Assay (Gaffer et al., 2017).
Applications in Luminescent Materials
The compound has been used in the synthesis of luminophores, which are materials that emit light. For example, 1,3,5-triaryl-2-pyrazolines with 8-hydroxyquinolinic substituent were synthesized and found to possess fungistatic and fungicide activities as well as theoretical biological activities, highlighting their potential in bio-luminescent applications (Marrugo-González et al., 2015).
Catalytic and Medicinal Relevance
Some studies have looked into the catalytic and medicinal relevance of compounds derived from this compound. For instance, dioxomolybdenum(VI) chelates involving O, N-donor 4-oximino-2-pyrazoline-5-one derivatives were synthesized and characterized, showing potential in bioinorganic and medicinal chemistry (Maurya et al., 2015).
Tautomerism and Molecular Properties
Studies on tautomerism of derivatives of this compound have been conducted to understand their molecular properties better. These studies involve spectroscopic investigations and provide insights into the behavior of these compounds under different conditions, which is valuable for their application in various scientific domains (Freyer et al., 1983).
Antimicrobial Activity and Structure Analysis
The compound and its derivatives have been studied for antimicrobial properties and structural analysis. For instance, the structure of 1-formyl-3-phenyl-5-(4-isopropylphenyl)-2-pyrazoline was investigated for antimicrobial activity, revealing promising results. This study highlights the potential of these compounds in developing new antimicrobial agents (Sid et al., 2016).
Synthesis of Antimicrobial Agents
The compound has been used in the synthesis of novel antimicrobial agents. A study reported the regiospecific synthesis of a series of pyrazolinyl p-tolyl sulfones, demonstrating significant antimicrobial activity against various microorganisms, including yeast, fungi, and bacteria (Bonacorso et al., 2006).
Tautomerism in Different States
Research on the tautomerism of derivatives of this compound in different states, such as solid and solution, has been conducted. These studies provide valuable insights into the molecular behavior of these compounds, which is crucial for their application in drug design and other scientific areas (Dardonville et al., 1998).
Pharmaceutical Synthesis
The compound has been used as a synthon in pharmaceutical synthesis. A study utilized 1-Phenyl-1 H -pyrazol-3-ol, a related compound, for the preparation of various derivatives, demonstrating its versatility in drug development (Arbačiauskienė et al., 2009).
Biological Screening
A study involved the design, synthesis, and biological screening of 1-Phenyl-5-substituted-3-(4-(trifluoromethyl)phenyl)-4,5-dihydro-1H-pyrazole derivatives. These compounds were evaluated for their antioxidant, anti-inflammatory, and antidiabetic activities, demonstrating the compound's potential in biological screening (Tok & KoĂ yiÄźit-KaymakĂ Ä oÄźlu, 2020).
Insecticidal Activity
This compound derivatives have been synthesized and evaluated for insecticidal activity. These studies are important for developing new, more effective insecticides (Yagi et al., 1999).
Phosphorescence Studies
Derivatives of this compound have been used in phosphorescence studies, highlighting their potential in material sciences and photonics (Yang et al., 2005).
Free Radical Scavenging
The compound has been identified as a potent antioxidant agent, specifically against lipid peroxidation. This discovery highlights its potential in treating diseases related to oxidative stress (Watanabe et al., 2003).
Analytical Applications
The compound has been evaluated as a precolumn derivatization reagent for the analysis of primary alcohols using HPLC, demonstrating its utility in analytical chemistry (Al-Sabahi et al., 2021).
Antimicrobial Synthesis via Vilsmeier–Haack Reaction
The synthesis of novel antimicrobial agents through a Vilsmeier–Haack reaction approach using derivatives of this compound has been explored, demonstrating the compound's versatility in synthetic chemistry (Bhat et al., 2016).
Metabolism Studies
The metabolism of related compounds has been studied to understand their biotransformation in various animal species, including humans. This research is important for drug development and safety assessments (Hidetoshi et al., 1968).
Safety and Hazards
Properties
IUPAC Name |
2-phenyl-5-(trifluoromethyl)-4H-pyrazol-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O/c11-10(12,13)8-6-9(16)15(14-8)7-4-2-1-3-5-7/h1-5H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGRRRKQSFURGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NN(C1=O)C2=CC=CC=C2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30349914 | |
Record name | 2-Phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30349914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
321-07-3 | |
Record name | 2-Phenyl-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30349914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 321-07-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is notable about the reactivity of 1-Phenyl-3-(trifluoromethyl)-2-pyrazolin-5-one with aldehydes?
A1: Research indicates that this compound can react with aldehydes in a non-conventional manner. While a typical 1:1 condensation product might be expected, the study observed the addition of a second pyrazolone unit to this initial product. [] This highlights the potential for this compound to form more complex structures through reactions with aldehydes. For instance, the reaction with 2-chlorobenzaldehyde yields 4,4’-[(2-Chlorophenyl)methylene]bis[1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-ol]. [] This unusual reactivity pattern could be of interest for developing novel synthetic routes or exploring unique chemical scaffolds.
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